2-Mercaptomethyl-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H17NO2S/c15-13(14-8-4-7-12(14)10-17)16-9-11-5-2-1-3-6-11/h1-3,5-6,12,17H,4,7-10H2
• InChI Key: VAGLKMSOSUKOHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)CS
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

“2-Mercaptomethyl-pyrrolidine-1-carboxylic acid benzyl ester” is a chemical compound with the molecular formula C13H17NO2S. It’s also known by its synonyms benzyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrolidine ring, a carboxylic acid benzyl ester group, and a mercaptomethyl group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Esters, like “this compound”, can undergo a variety of reactions. One common reaction is hydrolysis, which can occur under acidic or basic conditions, resulting in the formation of a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

Esters are polar compounds and have intermediate boiling points between nonpolar alkanes and alcohols, which engage in hydrogen bonding. Esters of low molar mass are somewhat soluble in water. The exact physical and chemical properties of “this compound” would need to be determined experimentally.

Scientific Research Applications

1. S-Methylation of N-Containing Heterocyclic Thiols

2-Mercaptopyridine-3-carboxylic acid, a compound structurally related to 2-Mercaptomethyl-pyrrolidine-1-carboxylic acid benzyl ester, undergoes S-methylation with acidic methanol, producing S-methylated methyl esters. This process is applicable to various N-containing heterocyclic thiols and highlights the potential of these compounds in synthesizing S-methylated derivatives (Shimizu et al., 2010).

2. Synthesis of Pyrroles

Benzyl esters of 5-unsubstituted pyrrole-2-carboxylic acids, similar to this compound, can be prepared efficiently. These pyrroles are significant intermediates in synthesizing porphyrins and related compounds, indicating the utility of the compound in organic synthesis (Lash et al., 1994).

3. Complexation in Magnetochemistry

2,6-Di(pyrazol-1-yl)pyridine-4-carboxylate esters, structurally akin to this compound, have been used to synthesize iron(II) complexes. These complexes exhibit intriguing spin states and temperature-dependent spin-crossover, suggesting potential applications in magnetochemistry (Galadzhun et al., 2019).

4. Design and Synthesis of Hydrophilic Aliphatic Polyesters

The synthesis of new cyclic esters, including those with functional groups related to this compound, demonstrates its relevance in creating hydrophilic aliphatic polyesters. This research highlights its potential in the development of new materials with specific properties (Trollsås et al., 2000).

5. Electrochemical Studies

Electrochemical studies of compounds structurally related to this compound, such as 2-mercapto-pyridin-4-carboxylic acid and their methyl esters, have shown distinct polarographic behaviors. These studies are crucial for understanding the electrochemical properties of similar compounds (Lejeune et al., 1992).